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Compound of Interest

Compound Name: 6-Aminonicotinamide

Cat. No.: B1662401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Aminonicotinamide (6-AN) is a potent antimetabolite and a competitive inhibitor of the

NADP+-dependent enzyme glucose-6-phosphate dehydrogenase (G6PD), the rate-limiting

enzyme of the pentose phosphate pathway (PPP).[1][2][3][4] By inhibiting G6PD, 6-AN

effectively blocks the production of NADPH and the synthesis of ribose-5-phosphate, which are

crucial for antioxidant defense and nucleotide biosynthesis, respectively.[5] This disruption of

cellular metabolism leads to increased oxidative stress and can induce apoptosis, making 6-AN

a valuable tool in cancer research and other therapeutic areas. Proper preparation of 6-AN

stock solutions is critical for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of 6-
Aminonicotinamide solutions for laboratory use.

Physicochemical Properties and Solubility
6-Aminonicotinamide is a white to off-white crystalline solid. Its solubility is a key

consideration for the preparation of stock solutions.
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Property Value Source

Molecular Formula C₆H₇N₃O

Molecular Weight 137.14 g/mol

Melting Point 245-248°C

Purity ≥98%

Solubility Data:

Solvent Solubility Notes Source

DMSO
~1 mg/mL to 60

mg/mL

A common solvent for

preparing high-

concentration stock

solutions.

Dimethylformamide

(DMF)
~2 mg/mL

Another organic

solvent suitable for

stock solutions.

Water ~9 mg/mL
Sparingly soluble in

aqueous buffers.

DMF:PBS (pH 7.2)

(1:2)
~0.3 mg/mL

For direct preparation

of working solutions in

aqueous buffer, pre-

dissolving in DMF is

recommended.

Methanol Soluble upon heating

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for most in vitro cell culture experiments.
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Materials:

6-Aminonicotinamide (solid)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile filter (0.22 µm) and syringe (optional)

Procedure:

Weighing: Accurately weigh out 1.3714 mg of 6-Aminonicotinamide using a calibrated

analytical balance.

Dissolving: Add the weighed 6-Aminonicotinamide to a sterile microcentrifuge tube. Add 1

mL of sterile DMSO to the tube.

Mixing: Vortex the solution until the 6-Aminonicotinamide is completely dissolved. Gentle

warming to 37°C or brief sonication can be used to aid dissolution if precipitation is

observed.

Sterilization (Optional): For cell culture applications, it is recommended to sterile filter the

stock solution using a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 1 year or at -80°C for up to

2 years. Protect from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:
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10 mM 6-Aminonicotinamide stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Sterile tubes

Procedure:

Pre-warm: Pre-warm the complete cell culture medium to 37°C.

Serial Dilutions: Prepare serial dilutions of the 10 mM stock solution in the pre-warmed cell

culture medium to achieve the desired final concentrations for your experiment (e.g., 1 µM,

10 µM, 100 µM). It is recommended to perform a two-step dilution for lower concentrations to

ensure accuracy.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of 6-AN.

Immediate Use: Use the prepared working solutions immediately for treating cells.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of 6-Aminonicotinamide and the

general workflow for its use in cell viability assays.
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Caption: Mechanism of 6-Aminonicotinamide action.
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Caption: Experimental workflow for a cell viability assay.

Safety Precautions
6-Aminonicotinamide should be handled with care as it is a hazardous substance. Always

wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses, when handling the solid compound and its solutions. Work in a well-ventilated area or
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a chemical fume hood. In case of contact with skin or eyes, rinse immediately with plenty of

water. Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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